Cas no 2839370-50-0 (((Chloromethyl)dimethylsilyl)methanamine hydrochloride)

• Product Name: ((Chloromethyl)dimethylsilyl)methanamine hydrochloride
• CAS No: 2839370-50-0
• MF: C₄H₁₃Cl₂NSi
• MW: 174.144220113754
• CID: 5185115
• PubChem ID: 165950099
• Update Time: 2025-11-06

((Chloromethyl)dimethylsilyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((Chloromethyl)dimethylsilyl)methanamine hydrochloride
• (aminomethyl)(chloromethyl)dimethylsilane hydrochloride
• 2839370-50-0
• EN300-39848129
• ((Chloromethyl)dimethylsilyl)methanaminehydrochloride
• [chloromethyl(dimethyl)silyl]methanamine;hydrochloride
• G75126

• Inchi： 1S/C4H12ClNSi.ClH/c1-7(2,3-5)4-6;/h3-4,6H2,1-2H3;1H
• InChI Key： FFRJDNHVDNJJCP-UHFFFAOYSA-N
• SMILES： ClC[Si](C)(C)CN.Cl

Computed Properties

• Exact Mass: 173.0194313g/mol
• Monoisotopic Mass: 173.0194313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 55.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on ((Chloromethyl)dimethylsilyl)methanamine hydrochloride

Introduction to ((Chloromethyl)dimethylsilyl)methanamine hydrochloride (CAS No. 2839370-50-0)

((Chloromethyl)dimethylsilyl)methanamine hydrochloride, with the CAS number 2839370-50-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique reactivity and structural properties, making it a valuable tool in synthetic chemistry and drug development.

The molecular structure of ((Chloromethyl)dimethylsilyl)methanamine hydrochloride features a combination of functional groups that contribute to its versatility. The presence of a chloromethyl group and dimethylsilyl moiety provides distinct chemical handles for further modifications, enabling researchers to tailor the compound for various applications. This dual functionality makes it particularly useful in the synthesis of more complex molecules, including pharmaceutical intermediates and fine chemicals.

In recent years, there has been growing interest in the applications of ((Chloromethyl)dimethylsilyl)methanamine hydrochloride in the development of novel therapeutic agents. Its ability to participate in nucleophilic substitution reactions allows for the introduction of diverse substituents, which can be crucial for achieving specific biological activities. For instance, researchers have explored its use in the synthesis of protease inhibitors and other enzyme-targeting molecules, where precise functionalization is essential for optimal efficacy.

One of the most compelling aspects of this compound is its role in cross-coupling reactions, which are fundamental to modern organic synthesis. The chloromethyl group can be readily transformed into other reactive species, such as alkoxides or Grignard reagents, facilitating the formation of carbon-carbon bonds. These reactions are pivotal in constructing complex molecular architectures, which are often required for advanced pharmaceutical applications.

The hydrochloride salt form of ((Chloromethyl)dimethylsilyl)methanamine hydrochloride enhances its solubility in polar solvents, making it more accessible for various chemical transformations. This improved solubility is particularly advantageous in medicinal chemistry, where solutions-based reactions are commonly employed. Additionally, the stability of the hydrochloride salt ensures that the compound remains viable for extended periods, reducing concerns about degradation during storage or transport.

Recent studies have highlighted the potential of ((Chloromethyl)dimethylsilyl)methanamine hydrochloride in the development of novel materials. Its reactivity with silicon-based compounds has been explored in the synthesis of organosilicon derivatives, which have applications ranging from coatings to electronics. The ability to modify these silicon-containing materials with functional groups derived from this compound opens up new avenues for innovation.

In conclusion, ((Chloromethyl)dimethylsilyl)methanamine hydrochloride (CAS No. 2839370-50-0) is a multifaceted compound with broad utility in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for scientists working on complex molecular architectures and drug discovery efforts. As research continues to uncover new applications for this compound, its importance in advancing chemical and biomedical sciences is likely to grow.